![molecular formula C5H4ClIN2 B150797 2-Amino-5-chloro-3-iodopyridine CAS No. 211308-81-5](/img/structure/B150797.png)
2-Amino-5-chloro-3-iodopyridine
Overview
Description
2-Amino-5-chloro-3-iodopyridine (2ACIP) is a small organic molecule that has been studied extensively in the scientific community due to its unique chemical properties and potential applications. 2ACIP is a heterocyclic compound, containing nitrogen, chlorine, and iodine atoms in a ring structure. It is often used as a precursor in organic synthesis and has been studied for its potential applications in biochemistry, pharmacology, and materials science. It will also explore potential future directions for research involving 2ACIP.
Scientific Research Applications
Chemical Reactions and Intermediates
2-Amino-5-chloro-3-iodopyridine plays a significant role in various chemical reactions and as an intermediate in the synthesis of complex compounds. For instance, it is involved in rearrangements during aminations of halopyridines, potentially involving pyridyne intermediates (Pieterse & Hertog, 2010). This compound is also used as a halogen-rich intermediate for the synthesis of pentasubstituted pyridines, demonstrating its value in medicinal chemistry research (Wu et al., 2022).
Crystal Structure Analysis
The compound's crystal structure has been a subject of study, providing insights into molecular interactions and stability. The reaction of 3-amino-5-bromopyridine with N-iodosuccinimide, for instance, leads to the formation of this compound, revealing interesting aspects of its crystal structure and hydrogen bonding patterns (Bunker et al., 2008).
Catalytic Applications
This compound is crucial in catalytic processes, such as palladium-catalyzed aminocarbonylation of nitrogen-containing iodo-heteroaromatics, leading to the synthesis of biologically significant compounds like N-substituted nicotinamides (Takács et al., 2007). Furthermore, it's used in palladium-catalyzed regioselective aminations yielding high yields and selectivity, illustrating its versatility in chemical synthesis (Maes et al., 2002).
Spectroscopic Studies
Spectroscopic studies of this compound have been conducted to understand its vibrational spectra, molecular geometry, and potential energy distribution. This provides valuable information for its applications in various fields of chemistry (Sundaraganesan et al., 2007).
Synthesis of Complex Molecules
It serves as a key raw material in synthesizing other complex molecules, such as 2-chloro-3-(trifluoromethyl) pyridine, which is an intermediate for the synthesis of specific pesticides (Yi-hui, 2009).
Biochemical Research
In biochemical research, this compound is used in the study of proteins, such as in the synthesis of heavy-atom derivatives of proteins for crystallography (Riley & Perham, 1973).
Mechanism of Action
Target of Action
It is known that this compound is used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . The compound is also predicted to inhibit CYP1A2, an enzyme involved in drug metabolism .
Result of Action
Given its use in proteomics research , it may influence protein structure or function, but further studies are needed to confirm this.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Amino-5-chloro-3-iodopyridine. For instance, it should be stored in a dark place under an inert atmosphere at room temperature to maintain its stability . It is also sensitive to light and air .
Biochemical Analysis
Cellular Effects
It is known that pyridine derivatives can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
5-chloro-3-iodopyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClIN2/c6-3-1-4(7)5(8)9-2-3/h1-2H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIONPYCYVWCDIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1I)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30454375 | |
Record name | 2-AMINO-5-CHLORO-3-IODOPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30454375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
211308-81-5 | |
Record name | 5-Chloro-3-iodo-2-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=211308-81-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-AMINO-5-CHLORO-3-IODOPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30454375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-5-chloro-3-iodopyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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